Cas no 915926-19-1 (N-cyclopentyl-2,4,5-trimethylbenzene-1-sulfonamide)

• Product Name: N-cyclopentyl-2,4,5-trimethylbenzene-1-sulfonamide
• CAS No: 915926-19-1
• MF: C₁₄H₂₁NO₂S
• MW: 267.387042760849
• CID: 5426007
• Update Time: 2025-05-25

N-cyclopentyl-2,4,5-trimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-2,4,5-trimethylbenzenesulfonamide
• N-cyclopentyl-2,4,5-trimethylbenzene-1-sulfonamide

• Inchi： 1S/C14H21NO2S/c1-10-8-12(3)14(9-11(10)2)18(16,17)15-13-6-4-5-7-13/h8-9,13,15H,4-7H2,1-3H3
• InChI Key： BRKUQTJAKDFCON-UHFFFAOYSA-N
• SMILES： C1(S(NC2CCCC2)(=O)=O)=CC(C)=C(C)C=C1C

Additional information on N-cyclopentyl-2,4,5-trimethylbenzene-1-sulfonamide

N-Cyclopentyl-2,4,5-Trimethylbenzene-1-Sulfonamide: A Comprehensive Overview

N-Cyclopentyl-2,4,5-trimethylbenzene-1-sulfonamide, identified by the CAS registry number 915926-19-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is notable for its unique structure and potential applications in various industries. The sulfonamide functional group in this molecule plays a crucial role in its chemical reactivity and physical properties. Recent studies have highlighted its potential in drug design and advanced materials development.

The structure of N-cyclopentyl-2,4,5-trimethylbenzene-1-sulfonamide consists of a benzene ring substituted with three methyl groups at positions 2, 4, and 5. The sulfonamide group is attached at position 1 of the benzene ring, while a cyclopentyl group is bonded to the nitrogen atom of the sulfonamide. This arrangement creates a molecule with a high degree of steric hindrance and unique electronic properties. The cyclopentyl group adds to the molecule's stability and contributes to its solubility characteristics.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed novel methods to synthesize N-cyclopentyl-2,4,5-trimethylbenzene-1-sulfonamide using green chemistry principles. These methods aim to minimize environmental impact while ensuring high yields and purity. For instance, a study published in the Journal of Organic Chemistry in 2023 demonstrated a catalytic approach that significantly reduces reaction time and energy consumption.

The physical properties of CAS No. 915926-19-1 are critical for its potential applications. It has a melting point of approximately 180°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in organic synthesis reactions where precise control over solubility is essential.

In terms of applications, N-cyclopentyl-2,4,5-trimethylbenzene-1-sulfonamide has shown promise in the pharmaceutical industry as a building block for drug molecules. Its sulfonamide group is known to exhibit bioisosteric properties, making it an attractive candidate for replacing other functional groups in drug design without significantly altering pharmacokinetic profiles. Recent studies have explored its use as an intermediate in the synthesis of kinase inhibitors and other therapeutic agents.

Beyond pharmaceuticals, this compound has also found applications in materials science. Its ability to form stable amorphous solids makes it a potential candidate for use in advanced coatings and polymer additives. Researchers have investigated its compatibility with various polymer systems and its impact on mechanical properties such as tensile strength and flexibility.

The environmental impact of CAS No. 915926-19-1 has also been a topic of recent interest. Studies have assessed its biodegradability under different conditions and its potential toxicity to aquatic life. Preliminary results suggest that it degrades slowly under aerobic conditions but poses minimal risk to aquatic ecosystems when used responsibly.

In conclusion, N-cyclopentyl-2,4,5-trimethylbenzene-1-sulfonamide (CAS No. 915926-19-1) is a versatile compound with a wide range of potential applications across multiple industries. Its unique structure and favorable physical properties make it an invaluable tool for researchers in organic chemistry and materials science. As ongoing studies continue to uncover new insights into its synthesis, characterization, and applications, this compound is poised to play an increasingly important role in both academic research and industrial development.